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Compound of Interest

Compound Name: 5-Undecynoic acid, 4-oxo-

Cat. No.: B15460689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide serves to consolidate the fundamental properties of 4-oxo-5-undecynoic

acid. Due to the limited availability of published data on this specific molecule, this document

summarizes the currently accessible information and provides context based on related

chemical structures where appropriate. The guide is intended for an audience of researchers,

scientists, and professionals in the field of drug development who may have an interest in γ-

keto alkynoic acids. All quantitative data found is presented in a structured table. It is important

to note that detailed experimental protocols, biological activities, and specific signaling

pathways for 4-oxo-5-undecynoic acid are not available in the public domain at the time of this

writing.

Core Chemical and Physical Properties
Publicly available data on the fundamental properties of 4-oxo-5-undecynoic acid is sparse.

The following table summarizes the information that has been identified. It is crucial to note that

the molecular formula C₁₁H₂₀O₃, as found in one source, is inconsistent with the chemical

name, which would correspond to a molecular formula of C₁₁H₁₈O₃. This discrepancy highlights

the need for empirical verification of the compound's properties.
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Property Value Source

CAS Number 22847-06-9 [1][2][3]

Molecular Formula C₁₁H₂₀O₃ [1]

Molecular Weight 200.27 g/mol [1]

Melting Point 77 °C [1]

Boiling Point 160-164 °C at 1.5 mmHg [1]

Density 0.992±0.06 g/cm³ (Predicted) [1]

Definition

An oxo carboxylic acid, also

referred to as 3-capryl

propionic acid.

[3]

Potential Applications and General Context
While specific applications for 4-oxo-5-undecynoic acid are not documented, related γ-keto

acids are recognized for their utility in organic synthesis. They can serve as intermediates in

the preparation of various bioactive molecules and flavor and fragrance compounds[1][4]. The

presence of both a ketone and a carboxylic acid functional group allows for a range of chemical

modifications[1].

Experimental Protocols
A thorough search of scientific literature and chemical databases did not yield any specific,

detailed experimental protocols for the synthesis, purification, or analysis of 4-oxo-5-

undecynoic acid.

General synthetic methods for γ-keto acids and esters have been reported in the literature.

These include:

Hydration of Alkynoates: Gold(III)-catalyzed hydration of 3-alkynoates can produce γ-keto

esters[5].

From Dicarboxylic Dihalides: Reaction of dicarboxylic dihalides with organoaluminum

compounds[6].
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From Aldehydes and ω-Alkenoic Acids: Rhodium(I)-catalyzed reaction of aldehydes with ω-

alkenoic acid derivatives[7].

These general methods may potentially be adapted for the synthesis of 4-oxo-5-undecynoic

acid, but specific reaction conditions and yields would require experimental determination.

Biological Activity and Signaling Pathways
There is currently no available information in peer-reviewed literature or public databases

regarding the biological activity of 4-oxo-5-undecynoic acid. Consequently, no signaling

pathways involving this specific molecule have been identified or described.

For context, the related compound undecenoic acid is known to possess antifungal and

antimicrobial properties, primarily by disrupting microbial cell membranes[8]. However, it cannot

be assumed that 4-oxo-5-undecynoic acid shares this biological activity.

Visualizations
As no specific signaling pathways, experimental workflows, or established logical relationships

for 4-oxo-5-undecynoic acid have been documented, the creation of Graphviz diagrams as

requested is not possible at this time. To illustrate a potential, though purely hypothetical,

experimental workflow for future studies, a generalized diagram is provided below.
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Caption: A generalized workflow for the synthesis, characterization, and screening of a novel

compound.

Conclusion
This technical guide has compiled the limited available information on the fundamental

properties of 4-oxo-5-undecynoic acid. The significant gaps in the existing data underscore the

need for further research to determine its chemical, physical, and biological characteristics. The

provided context on related compounds and general synthetic methodologies may serve as a

starting point for researchers interested in exploring this and other γ-keto alkynoic acids. As

new research emerges, this guide can be updated to provide a more comprehensive

understanding of this molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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